5-Bromo-1H-1,2,4-triazole hydrobromide

• Molecular Formula: C2H3Br2N3
• Molecular Weight: 228.87 g/mol
• IUPAC Name: 5-bromo-1H-1,2,4-triazole;hydrobromide
• InChI: InChI=1S/C2H2BrN3.BrH/c3-2-4-1-5-6-2;/h1H,(H,4,5,6);1H
• InChI Key: CZUCOCJAVQRYMG-UHFFFAOYSA-N
• Canonical SMILES: C1=NNC(=N1)Br.Br

Description

5-Bromo-1H-1,2,4-triazole hydrobromide (CAS Registry Number: 91039-59-7) is a brominated triazole derivative supplied as a hydrobromide salt. Its molecular formula is C2H2BrN3·HBr, with a molecular weight of 228.87 g/mol . This compound serves as a crucial synthetic intermediate and building block in organic and medicinal chemistry research. The 1,2,4-triazole core is a privileged scaffold in drug discovery, known for its diverse biological activities . Researchers value this brominated derivative for its enhanced reactivity, where the bromine atom facilitates further chemical modifications via cross-coupling reactions, making it invaluable for constructing more complex heterocyclic systems . The primary application of 5-Bromo-1H-1,2,4-triazole hydrobromide is in the development of novel pharmaceutical compounds, particularly as a precursor for antibacterial agents . The 1,2,4-triazole moiety is a key structural component in many therapeutic agents, and ongoing research explores its potential in creating molecules to combat drug-resistant bacteria . It is also used in material science and agrochemical research. This product is intended for research and development purposes in a laboratory setting. It is strictly For Research Use Only and is not intended for human or veterinary diagnostic or therapeutic uses. Researchers should consult the Safety Data Sheet (SDS) prior to use and handle the material with appropriate precautions.

Preparation Methods

Ullmann-Type Coupling Reactions

Ullmann coupling reactions are widely employed for introducing aryl groups to the triazole core. For example, 3-bromo-1H-1,2,4-triazole (CAS 7343-33-1) reacts with aryl halides under copper catalysis to form substituted derivatives. In one protocol, a mixture of 3-bromo-1H-1,2,4-triazole (2.83 g, 19.10 mmol), 1-iodo-4-(trifluoromethoxy)benzene (5 g, 17.36 mmol), CuI (0.165 g), and trans-(1R,2R)-N,N'-bismethyl-1,2-cyclohexane diamine in DMF at 110°C for 48 hours yielded 34% of 3-bromo-1-(4-(trifluoromethoxy)phenyl)-1H-1,2,4-triazole.

Key Variables

• Catalyst System : Copper(I) iodide with diamine ligands enhances coupling efficiency.
• Solvent : Polar aprotic solvents like DMF facilitate ligand-metal coordination.
• Temperature : Prolonged heating (>24 hours) is often necessary for complete conversion.

Nucleophilic Aromatic Substitution (SNAr)

SNAr reactions exploit the electrophilic character of the triazole’s brominated position. For instance, treatment of 3-bromo-1H-1,2,4-triazole with sodium hydride in DMF at 0°C followed by addition of electrophiles like 6-chloro-3-(ethanesulfonyl)pyridin-2-yl intermediates yielded substituted imidazo[4,5-b]pyridines in 20–23% yields.

Optimization Challenges

• Base Selection : Strong bases (e.g., NaH) risk deprotonating the triazole, leading to side reactions.
• Temperature Control : Ice-cooling minimizes decomposition of sensitive intermediates.

Hydrobromide Salt Formation

The hydrobromide salt is typically generated during workup or via post-synthetic acid treatment. While explicit protocols for 5-bromo-1H-1,2,4-triazole hydrobromide are scarce in the literature, analogous methods for hydrochloride salts provide a template:

Acidic Workup Conditions

In a representative procedure, the crude triazole product was washed with aqueous HCl (1 M) to protonate the nitrogen, forming the hydrochloride salt. Substituting HCl with HBr under identical conditions would yield the hydrobromide.

Critical Parameters

• Acid Concentration : Excess HBr ensures complete salt formation.
• Solvent Compatibility : Ethyl acetate or dichloromethane avoids salt dissolution.

Direct Protonation with HBr Gas

Bubbling HBr gas through a solution of 5-bromo-1H-1,2,4-triazole in anhydrous diethyl ether induces precipitation of the hydrobromide salt. This method avoids aqueous workup, preserving moisture-sensitive products.

Comparative Analysis of Reaction Conditions

The table below summarizes yields and conditions for triazole functionalization, which indirectly inform hydrobromide synthesis:

Reaction Type	Catalyst/Base	Solvent	Temperature	Yield (%)	Reference
Ullmann Coupling	CuI + Diamine	DMF	110°C	34
SNAr	NaH	DMF	0°C	20–23
Chan-Lam Coupling	Cu(OAc)₂ + Pyridine	DCM	20°C	38–50

Observations

• Copper-Mediated Reactions : Higher temperatures improve coupling efficiency but risk side product formation.
• Low-Temperature SNAr : Minimizes decomposition but requires stoichiometric base.

Mechanistic Insights into Salt Stabilization

The hydrobromide salt’s stability arises from:

• Ionic Interactions : Strong electrostatic forces between the protonated triazole (H⁺) and bromide counterion.
• Hydrogen Bonding : N–H···Br⁻ interactions enhance crystalline packing, as observed in analogous hydrochloride salts.

Thermal Stability
Differential scanning calorimetry (DSC) of related salts reveals decomposition thresholds above 200°C, suggesting suitability for high-temperature applications.

Scale-Up Challenges and Solutions

Purification Strategies

• Chromatography : Silica gel chromatography with EtOAc/hexanes (30–70%) effectively separates hydrobromide salts from unreacted starting materials.
• Recrystallization : Ethanol/water mixtures (3:1) yield high-purity crystals via slow cooling.

Byproduct Management

• Copper Residues : Chelating agents (e.g., EDTA) in aqueous washes reduce metal contamination.
• Unreacted Halides : Sequential water/brine washes remove excess bromide ions.

Applications and Derivatives

While beyond the scope of preparation methods, the hydrobromide salt’s utility is highlighted by its role in synthesizing:

• Antitumor Agents : 1,5-Disubstituted triazoles exhibit IC₅₀ values <10 µM against leukemia cell lines.
• Agrochemicals : Sulfur-containing derivatives demonstrate fungicidal activity at 50 ppm.

Chemical Reactions Analysis

Types of Reactions: 5-Bromo-1H-1,2,4-triazole hydrobromide undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles, such as amines or thiols, leading to the formation of different derivatives.

Oxidation and Reduction Reactions: The triazole ring can participate in oxidation and reduction reactions, altering the oxidation state of the nitrogen atoms.

Cyclization Reactions: The compound can undergo cyclization reactions to form more complex heterocyclic structures.

Common Reagents and Conditions:

Substitution Reactions: Common reagents include amines, thiols, and other nucleophiles. Reactions are typically carried out in polar solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.

Oxidation Reactions: Oxidizing agents such as hydrogen peroxide or potassium permanganate are used under acidic or basic conditions.

Reduction Reactions: Reducing agents like sodium borohydride or lithium aluminum hydride are employed under anhydrous conditions.

Major Products Formed:

Substitution Products: Various substituted triazoles depending on the nucleophile used.

Oxidation Products: Oxidized triazole derivatives with altered nitrogen oxidation states.

Reduction Products: Reduced triazole derivatives with different hydrogenation levels.

Scientific Research Applications

Chemistry: 5-Bromo-1H-1,2,4-triazole hydrobromide is used as a building block in the synthesis of more complex heterocyclic compounds. It serves as a precursor for the preparation of various substituted triazoles, which are important in medicinal chemistry and materials science.

Biology: In biological research, this compound is used to study the interactions of triazole derivatives with biological targets. It is also employed in the development of new bioactive molecules with potential therapeutic applications.

Medicine: The compound and its derivatives have shown promise in the development of pharmaceuticals, particularly as antifungal and antimicrobial agents. The triazole ring is a common motif in many drugs, and the bromine substitution can enhance the biological activity of these compounds.

Industry: In the industrial sector, 5-Bromo-1H-1,2,4-triazole hydrobromide is used in the synthesis of specialty chemicals and advanced materials. It is also utilized in the development of agrochemicals and dyes.

Mechanism of Action

The mechanism of action of 5-Bromo-1H-1,2,4-triazole hydrobromide involves its interaction with specific molecular targets. The triazole ring can bind to enzymes and receptors, modulating their activity. The bromine atom can enhance the binding affinity and specificity of the compound for its targets. The exact pathways and molecular targets depend on the specific application and the structure of the derivative being studied.

Comparison with Similar Compounds

Key Observations :

• Substituent Position : Bromine at C5 (as in the target compound) favors electrophilic substitution reactions compared to C3-brominated analogs .
• Counterion Effects : The hydrobromide salt improves aqueous solubility, whereas methyl or ester substituents enhance lipophilicity .

Physicochemical Properties

Property	5-Bromo-1H-1,2,4-triazole Hydrobromide	3-Bromo-1-methyl-1H-1,2,4-triazole	Ethyl 5-bromo-1H-1,2,4-triazole-3-carboxylate
Molecular Formula	C₃H₃BrN₃·HBr	C₄H₅BrN₃	C₆H₈BrN₃O₂
Molar Mass (g/mol)	241.90	191.01	234.05
Melting Point	>280°C (decomposition)	Not reported	Not reported
Solubility	Soluble in polar solvents (DMSO, H₂O)	Low polarity; soluble in DCM, THF	Soluble in organic solvents (EtOAc, CHCl₃)

Notes:

• The hydrobromide salt’s high melting point (>280°C) reflects strong ionic interactions, whereas ester derivatives (e.g., ethyl carboxylate) exhibit lower thermal stability .

Stability and Reactivity

• Tautomerism : The 4H-tautomer (8b) of 5-bromo-1H-1,2,4-triazole is more stable than the 1H- or 3H- forms due to resonance stabilization .
• Decomposition in Solution : Unlike crystalline hemiaminal derivatives (e.g., compounds 2, 4, 5), 5-bromo-1H-1,2,4-triazole hydrobromide remains stable in DMSO at room temperature .

Biological Activity

5-Bromo-1H-1,2,4-triazole hydrobromide is a derivative of the 1,2,4-triazole family, characterized by its unique bromination at the 5-position of the triazole ring. This compound has garnered attention in medicinal chemistry due to its diverse biological activities, including antimicrobial, antifungal, anticancer, and enzyme inhibitory properties. This article reviews the biological activity of 5-Bromo-1H-1,2,4-triazole hydrobromide, supported by data tables and recent research findings.

• Molecular Formula : C₂H₂BrN₃·HBr
• Molecular Weight : 147.96 g/mol
• Solubility : Highly soluble in water

The presence of the bromine atom enhances its reactivity and potential biological interactions, making it a subject of interest for various applications.

Antimicrobial and Antifungal Activity

Research indicates that 5-Bromo-1H-1,2,4-triazole hydrobromide exhibits significant antimicrobial and antifungal properties. In a study comparing various triazole derivatives, compounds containing the triazole ring demonstrated effectiveness against resistant strains of bacteria and fungi. Notably, the compound showed comparable efficacy to established antibiotics like ciprofloxacin against Gram-positive and Gram-negative bacteria .

Table 1: Antimicrobial Activity of 5-Bromo-1H-1,2,4-triazole Hydrobromide

Microorganism	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	8 µg/mL
Escherichia coli	16 µg/mL
Candida albicans	32 µg/mL

Anticancer Activity

The compound has shown promising results in inhibiting cancer cell lines. In vitro studies demonstrated that 5-Bromo-1H-1,2,4-triazole hydrobromide can induce cytotoxic effects on various cancer cell lines by disrupting cellular processes and promoting apoptosis. For instance, it exhibited significant cytotoxicity against the HT29 colorectal cancer cell line .

Table 2: Cytotoxicity of 5-Bromo-1H-1,2,4-triazole Hydrobromide

Cell Line	IC50 (µg/mL)	Reference
HT29	25.6
MCF-7	30.4

The biological activity of 5-Bromo-1H-1,2,4-triazole hydrobromide can be attributed to its ability to interact with various biological targets. Molecular docking studies suggest that it acts as an inhibitor of key enzymes involved in cellular processes. For example:

• DNA Gyrase Inhibition : The compound has been shown to inhibit DNA gyrase effectively, which is crucial for bacterial DNA replication .
• Phospholipid-dependent Kinase Inhibition : It also exhibits potential as an inhibitor of phospholipid-dependent kinases involved in cell signaling pathways .

Case Studies

Several studies have explored the application of this compound in various fields:

• Antibacterial Application : A study highlighted its effectiveness against multidrug-resistant strains of bacteria where it outperformed traditional antibiotics in specific assays .
• Antifungal Treatment : Another investigation focused on its antifungal properties against clinically relevant fungi, showing that it could serve as a potential treatment for fungal infections resistant to standard therapies .
• Cancer Therapy : Research into its anticancer properties revealed that it could enhance the efficacy of existing chemotherapeutic agents when used in combination therapies .